Cas no 87766-33-4 (5-[(benzylamino)methyl]pyrrolidin-2-one)

• Product Name: 5-[(benzylamino)methyl]pyrrolidin-2-one
• CAS No: 87766-33-4
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 1912656
• PubChem ID: 45791001
• Update Time: 2025-04-21

5-[(benzylamino)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-((BENZYLAMINO)METHYL)PYRROLIDIN-2-ONE
• 5-[(benzylamino)methyl]pyrrolidin-2-one
• 2-pyrrolidinone, 5-[[(phenylmethyl)amino]methyl]-
• LogP
• 5-[(Benzylamino)methyl]-2-pyrrolidinone
• 1177276-81-1
• DB-206246
• CXB27681
• 5-(Benzylamino-methyl)-pyrrolidin-2-one
• 87766-33-4
• EN300-767299
• DB-316918
• 5-((benzylamino)methyl)pyrrolidin-2-on
• AKOS006221637

• Inchi： 1S/C12H16N2O/c15-12-7-6-11(14-12)9-13-8-10-4-2-1-3-5-10/h1-5,11,13H,6-9H2,(H,14,15)
• InChI Key： HPAUTESKHRLFMY-UHFFFAOYSA-N
• SMILES： O=C1CCC(CNCC2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 204.126263138Da
• Monoisotopic Mass: 204.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1Ų